Cas no 332114-24-6 (2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide)

• Product Name: 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide
• CAS No: 332114-24-6
• MF: C₁₇H₁₄BrN₃O₂S
• MW: 404.280961513519
• CID: 3070145
• PubChem ID: 1115851
• Update Time: 2025-06-30

2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide
• AKOS000566768
• 2-((5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(o-tolyl)acetamide
• 332114-24-6

• MDL： MFCD01817827
• Inchi： 1S/C17H14BrN3O2S/c1-11-6-2-5-9-14(11)19-15(22)10-24-17-21-20-16(23-17)12-7-3-4-8-13(12)18/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： YOADCFBYULUUQB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NN=C(O1)SCC(NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 402.99901Da
• Monoisotopic Mass: 402.99901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide

Comprehensive Overview of 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide (CAS No. 332114-24-6)

The compound 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide (CAS No. 332114-24-6) is a specialized organic molecule featuring a unique combination of functional groups, including an oxadiazole ring, a bromo-phenyl moiety, and an acetamide linkage. This structure makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula and structural complexity contribute to its potential applications in drug discovery, particularly in targeting enzyme inhibition or modulating biological pathways.

In recent years, the demand for heterocyclic compounds like 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide has surged due to their versatility in medicinal chemistry. Researchers are exploring its role as a scaffold for bioactive molecules, with studies focusing on its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the bromo substituent enhances its reactivity, enabling further derivatization for tailored applications. This aligns with the growing trend of structure-activity relationship (SAR) studies in drug design.

From a synthetic perspective, the compound’s oxadiazole core is notable for its stability and electron-withdrawing characteristics, which are critical in organic electronics and photovoltaic materials. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce hazardous byproducts, addressing the industry’s shift toward sustainable practices. Questions like "How to synthesize 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide?" or "What are the applications of oxadiazole derivatives?" are frequently searched, reflecting its relevance in academic and industrial settings.

The acetamide group in this compound further expands its utility, as similar structures are found in analgesics and CNS-active drugs. Its N-o-tolyl substitution pattern may influence binding affinity in biological targets, a topic explored in computational chemistry and molecular docking studies. With the rise of AI-driven drug discovery, compounds like this are increasingly analyzed via machine learning models to predict their pharmacokinetic properties.

In summary, 2-[5-(2-Bromo-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-o-tolyl-acetamide represents a multifaceted compound with broad potential. Its chemical properties, synthetic accessibility, and biological relevance make it a valuable candidate for ongoing research. As the scientific community prioritizes novel therapeutic agents and eco-friendly synthesis, this compound is poised to remain a key focus in interdisciplinary studies.